Cas no 54520-84-2 (2-Pyrrolidinone, 1-methyl-4-phenyl-)

• Product Name: 2-Pyrrolidinone, 1-methyl-4-phenyl-
• CAS No: 54520-84-2
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 354384
• PubChem ID: 12448963
• Update Time: 2025-04-19

2-Pyrrolidinone, 1-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 1-methyl-4-phenyl-
• 1-methyl-4-phenylpyrrolidin-2-one
• 1-methyl-4-phenyl-2-pyrrolidinone
• 1-Methyl-4-phenyl-pyrrolidin-2-one
• SCHEMBL6556310
• DTXSID40498745
• CHEMBL4788775
• 54520-84-2
• NJSMSOSBMMZSSB-UHFFFAOYSA-N
• BDBM50551475
• N-methyl-4-phenyl-2-pyrrolidone

• Inchi： 1S/C11H13NO/c1-12-8-10(7-11(12)13)9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3
• InChI Key： NJSMSOSBMMZSSB-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC=CC=2)CN1C

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31